2-(4-amino-5-(2-pyridyl)(1,2,4-triazol-3-ylthio))-N-(2,6-dibromo-4-methylpheny l)acetamide

Specification

• Molecular Formula: C16H14Br2N6OS
• Molecular Weight: 498.2 g/mol
• IUPAC Name: 2-[(4-amino-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,6-dibromo-4-methylphenyl)acetamide
• Standard InChI: InChI=1S/C16H14Br2N6OS/c1-9-6-10(17)14(11(18)7-9)21-13(25)8-26-16-23-22-15(24(16)19)12-4-2-3-5-20-12/h2-7H,8,19H2,1H3,(H,21,25)
• Standard InChI Key: FKGMUZNUUZVTFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Br)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=N3)Br

Introduction

Synthesis

The synthesis of such compounds generally involves multi-step reactions, including condensation and substitution reactions. The process requires careful control of reaction conditions like temperature, pH, and time to achieve high yields and purity. Techniques such as Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS) are typically used to confirm the structure of the synthesized compound.

Biological Activities

Compounds with similar structures often exhibit antimicrobial, anticancer, or anti-inflammatory activities due to their ability to interact with biological targets such as enzymes or receptors. For instance, triazole derivatives have been studied for their potential as antimicrobial agents. The presence of a pyridine ring may enhance these properties by facilitating interactions with specific biological molecules.

Table: Comparison of Similar Compounds

Compound	Biological Activity	Synthesis Method	Potential Applications
2-[4-(2-furylmethyl)-5-pyrazin-2-yl(1,2,4-triazol-3-ylthio)]-N-(2-methoxy-5-methylphenyl)acetamide	Antimicrobial, Anticancer	Multi-step reactions	Pharmacology
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Anti-inflammatory	Two-stage protocol	5-LOX inhibition
4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol	Various biological activities	Not specified	Medicinal chemistry